| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R004132-10g |
Dehydrocholic acid |
81-23-2 | 98% | 10g |
￥196 | 2023-09-07 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R004132-1g |
Dehydrocholic acid |
81-23-2 | 98% | 1g |
￥62 | 2023-09-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 1166502-200MG |
81-23-2 | 200MG |
￥4191.89 | 2023-01-05 | |||
| abcr | AB126539-50 g |
Dehydrocholic acid, 99%; . |
81-23-2 | 99% | 50 g |
€74.30 | 2023-07-20 | |
| Enamine | EN300-6492059-1.0g |
(4R)-4-[(3aS,3bR,5aS,9aS,9bS,11aR)-9a,11a-dimethyl-4,7,11-trioxo-hexadecahydro-1H-cyclopenta[a]phenanthren-1-yl]pentanoic acid |
81-23-2 | 95% | 1.0g |
$47.0 | 2023-07-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D807381-1g |
Dehydrocholic acid |
81-23-2 | 98% | 1g |
￥69.00 | 2022-01-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 093003-10g |
Dehydrocholic acid |
81-23-2 | 98% | 10g |
925.0CNY | 2021-07-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | A19666-50g |
Dehydrocholic acid, 99% |
81-23-2 | 99% | 50g |
￥683.00 | 2023-02-25 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-214863-25 g |
Dehydrocholic acid, |
81-23-2 | ≥98% | 25g |
￥564.00 | 2023-07-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D0042-25G |
Dehydrocholic Acid |
81-23-2 | >98.0%(T) | 25g |
¥390.00 | 2024-04-15 |
Dehydrocholic acid (CAS No. 81-23-2) is a bile acid derivative that has garnered significant attention in the fields of chemistry, biology, and medicine due to its unique properties and potential therapeutic applications. This compound is a 7-dehydro derivative of cholic acid, which is a primary bile acid synthesized in the liver. Dehydrocholic acid is known for its role in enhancing the solubility of lipids and facilitating the absorption of fat-soluble vitamins. In recent years, extensive research has been conducted to explore its potential in various medical and pharmaceutical applications.
The chemical structure of dehydrocholic acid consists of a steroid nucleus with a carboxylic acid group at position C-24 and a double bond at positions C-7 and C-8. This unique structure contributes to its amphipathic nature, making it an effective emulsifying agent. The compound's molecular formula is C24H36O5, and it has a molecular weight of 404.55 g/mol. The physical properties of dehydrocholic acid include a melting point of 196-198°C and a solubility in water that increases with pH.
In the context of dehydrocholic acid's biological activities, it has been shown to exhibit several important functions. One of its key roles is in the regulation of cholesterol metabolism. Bile acids, including dehydrocholic acid, are essential for the emulsification and absorption of dietary fats and cholesterol. They also play a crucial role in maintaining cholesterol homeostasis by activating nuclear receptors such as farnesoid X receptor (FXR) and G protein-coupled bile acid receptor (TGR5). These receptors are involved in various signaling pathways that regulate lipid metabolism, glucose homeostasis, and energy expenditure.
Recent studies have highlighted the potential therapeutic applications of dehydrocholic acid in treating various diseases. For instance, research published in the Journal of Hepatology has shown that dehydrocholic acid can reduce liver steatosis and inflammation in animal models of non-alcoholic fatty liver disease (NAFLD). The compound's ability to activate FXR and TGR5 receptors contributes to its hepatoprotective effects by reducing lipid accumulation and improving insulin sensitivity.
In addition to its hepatoprotective properties, dehydrocholic acid has been investigated for its anti-inflammatory effects. A study published in the Journal of Immunology demonstrated that dehydrocholic acid can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This anti-inflammatory activity makes it a promising candidate for treating inflammatory diseases such as inflammatory bowel disease (IBD) and rheumatoid arthritis (RA).
The potential use of dehydrocholic acid in cancer therapy has also been explored. Research published in the Cancer Research journal found that dehydrocholic acid can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase-dependent pathways. These findings suggest that dehydrocholic acid may have potential as an adjuvant therapy in combination with conventional chemotherapy agents.
Beyond its therapeutic applications, dehydrocholic acid has found use in various industrial processes due to its emulsifying properties. In the food industry, it is used as an emulsifier to improve the stability and texture of food products such as mayonnaise and salad dressings. In cosmetics, dehydrocholic acid is used as a surfactant to enhance the spreadability and skin penetration of topical formulations.
The safety profile of dehydrocholic acid has been extensively studied, and it is generally considered safe when used within recommended doses. However, like all bile acids, it can cause gastrointestinal side effects such as diarrhea if ingested in large quantities. Therefore, it is important to follow proper dosing guidelines when using dehydrocholic acid for therapeutic or industrial purposes.
In conclusion, dehydrocholic acid (CAS No. 81-23-2) is a versatile compound with a wide range of applications in medicine, food science, and cosmetics. Its unique chemical structure and biological activities make it a valuable tool for researchers and clinicians alike. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for its potential use in treating various diseases.
